Cas no 1187168-00-8 (2-Chloro-5-(3-trifluoromethylbenzoyl)pyridine)

• Product Name: 2-Chloro-5-(3-trifluoromethylbenzoyl)pyridine
• CAS No: 1187168-00-8
• MF: C₁₃H₇ClF₃NO
• MW: 285.648992776871
• MDL: MFCD13153345
• CID: 4684664
• Update Time: 2023-08-14

2-Chloro-5-(3-trifluoromethylbenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3-trifluoromethylbenzoyl)pyridine
• (6-Chloropyridin-3-yl)(3-(trifluoromethyl)phenyl)methanone
• IMED1405254529

• MDL： MFCD13153345
• Inchi： 1S/C13H7ClF3NO/c14-11-5-4-9(7-18-11)12(19)8-2-1-3-10(6-8)13(15,16)17/h1-7H
• InChI Key： HVZFAPOUXFVZBF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 285.017
• Monoisotopic Mass: 285.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30